Cas no 1565741-85-6 (3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole
• CAS No: 1565741-85-6
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• CID: 4606509
• PubChem ID: 86767808
• Update Time: 2025-06-26

3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C8H4BrFN2O/c9-8-11-7(13-12-8)5-3-1-2-4-6(5)10/h1-4H
• InChI Key： GKNJYUWLUWVROA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2F)=NC(Br)=N1

Additional information on 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole

Introduction to 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole (CAS No. 1565741-85-6)

3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1565741-85-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of both bromine and fluorine substituents in its molecular structure enhances its potential as a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The 1,2,4-oxadiazole core is a fused heterocycle consisting of one oxygen, two carbon, and one nitrogen atom. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for medicinal chemists. The bromo substituent at the 3-position and the 2-fluorophenyl group at the 5-position introduce additional functionalization possibilities, enabling further derivatization to explore new pharmacological targets.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted their potential as antimicrobial agents, anti-inflammatory compounds, and kinase inhibitors. The fluorine atom in the 2-fluorophenyl moiety is particularly noteworthy, as fluorine substitution is frequently employed in drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic properties.

One of the most compelling aspects of 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression and infectious diseases. For instance, recent studies have demonstrated its utility in generating derivatives with potent activity against Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematopoiesis.

The bromo group on the oxadiazole ring provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the molecule, expanding its chemical diversity. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Moreover, the fluorophenyl moiety has been extensively studied for its ability to modulate receptor interactions. Fluoro-substituted aromatic rings often enhance binding affinity by influencing electronic distributions and steric interactions at the protein-ligand interface. This feature makes 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole a valuable building block for designing high-affinity ligands.

Recent advances in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular docking studies have been performed to predict its binding modes with various biological targets. These simulations have revealed promising interactions with enzymes such as tyrosine kinases and proteases, suggesting its suitability for developing antitumor and anti-inflammatory agents.

The synthesis of 3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions to introduce the bromine substituent and palladium-catalyzed cross-coupling to attach the fluorophenyl group. Optimizing these synthetic pathways is crucial for achieving high yields and purity levels required for pharmaceutical applications.

In conclusion,3-bromo-5-(2-fluorophenyl)-1,2,4-oxadiazole (CAS No. 1565741-85-6) represents a significant asset in modern drug discovery efforts. Its unique structural features—combining an oxadiazole core with both bromine and fluorine substituents—make it an ideal candidate for generating structurally diverse libraries of compounds with potential therapeutic value. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.